![molecular formula C42H82Br2NO8P B3044042 [(2R)-2-(9,10-Dibromooctadecanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate CAS No. 324054-52-6](/img/structure/B3044042.png)
[(2R)-2-(9,10-Dibromooctadecanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
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Description
16:0-18:0 (9-10BR) PC (1-palmitoyl-2-(9,10-dibromo) stearoyl-sn-glycero-3-phosphocholine) is a brominated phosphatidylcholine lipid. This lipid is stable for one year.
Scientific Research Applications
Health Impacts and Exposure Pathways
Exposure to Organophosphate Flame Retardants and Oxidative Stress Biomarkers : A study by Ait Bamai et al. (2019) explored the relationship between urinary PFR metabolites and oxidative stress biomarkers in children. The research highlighted how non-chlorinated PFR metabolites were associated with increased levels of oxidative stress biomarkers, shedding light on potential health impacts of exposure to such compounds Ait Bamai et al., 2019.
Occurrence of PFRs in Indoor Environments : Fromme et al. (2014) measured organophosphate flame retardants and plasticizers in the air and dust of German daycare centers. The study found significant correlations between the levels in dust and the respective metabolite levels in urine, highlighting indoor environments as significant sources of exposure Fromme et al., 2014.
Environmental Presence and Human Exposure
Presence of Aryl-Phosphate Flame Retardants in Indoor Dust : Research by Björnsdotter et al. (2018) on the presence of diphenyl phosphate and aryl-phosphate flame retardants in indoor dust provides insight into exposure levels and potential risks associated with these compounds. This study emphasizes the environmental presence of such chemicals and estimates human exposure through dust ingestion Björnsdotter et al., 2018.
Urinary Biomarkers for Aryl Organophosphate Flame Retardants : Zhao et al. (2019) identified specific urinary biomarkers for assessing human exposure to monomeric aryl organophosphate flame retardants. The study highlighted the importance of biomonitoring for understanding exposure levels and potential health impacts Zhao et al., 2019.
properties
IUPAC Name |
[(2R)-2-(9,10-dibromooctadecanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
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InChI |
InChI=1S/C42H82Br2NO8P/c1-6-8-10-12-14-15-16-17-18-19-20-24-28-32-41(46)50-36-38(37-52-54(48,49)51-35-34-45(3,4)5)53-42(47)33-29-25-21-23-27-31-40(44)39(43)30-26-22-13-11-9-7-2/h38-40H,6-37H2,1-5H3/t38-,39?,40?/m1/s1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
OAGDAHUBVHYLPE-YXGYHMDESA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(C(CCCCCCCC)Br)Br |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(C(CCCCCCCC)Br)Br |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H82Br2NO8P |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
919.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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